Cas no 59542-15-3 (N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide)
N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide
- 4-Morpholineacetamide, N-(2-benzoyl-4-chlorophenyl)-
- N1-(2-benzoyl-4-chlorophenyl)-2-morpholinoacetamide
- N-(2-benzoyl-4-chlorophenyl)-2-morpholin-4-ylacetamide
- SR-01000422788-1
- F1775-0065
- DTXSID20208228
- AB00100176-01
- N-(2-Benzoyl-4-chlorophenyl)-4-morpholineacetamide
- Cambridge id 5880519
- BIM-0036033.P001
- STK035273
- 59542-15-3
- CBMicro_036035
- N-(2-benzoyl-4-chlorophenyl)-2-morpholinoacetamide
- N-[4-chloro-2-(phenylcarbonyl)phenyl]-2-(morpholin-4-yl)acetamide
- AKOS000668941
- SCHEMBL11486205
- SR-01000422788
-
- Inchi: 1S/C19H19ClN2O3/c20-15-6-7-17(21-18(23)13-22-8-10-25-11-9-22)16(12-15)19(24)14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,21,23)
- InChI Key: NIAZLCPHEGUPGY-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)NC(CN1CCOCC1)=O
Computed Properties
- Exact Mass: 358.10857
- Monoisotopic Mass: 358.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.294
- Boiling Point: 590.5°Cat760mmHg
- Flash Point: 310.9°C
- PSA: 58.64
N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AZ33893-1mg |
N-(2-BENZOYL-4-CHLOROPHENYL)-4-MORPHOLINEACETAMIDE |
59542-15-3 | 1mg |
$204.00 | 2024-04-19 | ||
| A2B Chem LLC | AZ33893-2mg |
N-(2-BENZOYL-4-CHLOROPHENYL)-4-MORPHOLINEACETAMIDE |
59542-15-3 | 2mg |
$214.00 | 2023-12-30 |
N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide
Professional Introduction to N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide (CAS No. 59542-15-3)
N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide, identified by its CAS number 59542-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a benzoyl group at the 2-position and a morpholine moiety at the 2-position of the acetamide backbone, contribute to its unique chemical and pharmacological properties.
The benzoyl group, characterized by its electron-withdrawing nature, plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly relevant in the context of drug design, as it can influence the binding affinity and selectivity of the compound towards biological targets. Furthermore, the chlorophenyl ring introduces a hydrophobic region that can enhance interactions with lipid-rich environments, such as cell membranes, which is often a critical factor in drug efficacy.
The morpholine group, on the other hand, is known for its ability to improve solubility and bioavailability of pharmaceutical compounds. This is attributed to the polar nature of the morpholine ring, which can enhance water solubility while maintaining favorable pharmacokinetic profiles. The combination of these structural elements in N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide suggests potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the benzoyl and morpholine groups can engage in specific hydrogen bonding interactions with residues on protein surfaces, which is essential for achieving high binding affinity. Additionally, the chlorophenyl ring has been found to occupy hydrophobic pockets within target proteins, further stabilizing the binding complex.
In vitro studies have demonstrated that N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide exhibits notable activity against several disease-causing pathogens. For instance, research has highlighted its efficacy against bacterial strains resistant to conventional antibiotics. This has been attributed to its ability to disrupt essential bacterial metabolic pathways, leading to cell death or inhibition of growth. The compound's mechanism of action appears to involve multiple targets within bacterial cells, making it a promising candidate for developing next-generation antibiotics.
The pharmacokinetic properties of this compound have also been extensively evaluated. Preclinical studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, its moderate solubility in water and oil phases suggests good oral bioavailability and distribution throughout biological tissues. Additionally, preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, reinforcing its potential as a safe and effective therapeutic agent.
The synthesis of N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 2-benzoyl-4-chlorobenzonitrile and morpholine derivatives. These intermediates are then coupled using established coupling techniques like palladium-catalyzed cross-coupling reactions or traditional amide bond formation methods.
The choice of synthetic route can significantly impact the yield and purity of the final product. Researchers often optimize reaction conditions to maximize efficiency while minimizing side reactions. Advances in green chemistry principles have also influenced synthetic methodologies, with an emphasis on using environmentally benign solvents and catalysts. Such approaches not only improve sustainability but also enhance scalability for industrial production.
The analytical characterization of N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide is critical for ensuring its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed for structural confirmation and impurity profiling. These analytical methods provide detailed information about the molecular structure and purity of the compound, which are essential for regulatory compliance and quality control purposes.
The development of novel pharmaceutical agents often involves iterative optimization processes based on structural modifications derived from initial lead compounds like N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide. By systematically altering functional groups or substituents, researchers can fine-tune biological activity while improving pharmacokinetic properties. Such modifications are guided by both empirical data and computational predictions from molecular modeling studies.
In conclusion, N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis involves sophisticated organic transformations that highlight modern synthetic methodologies. Furthermore, its favorable pharmacokinetic properties make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an important role in addressing unmet medical needs.
59542-15-3 (N-(2-benzoyl-4-chlorophenyl)-2-(morpholin-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)